Cas no 2181-19-3 (1-Azabicyclo[2.2.2]octane,4-bromo-)

• Product Name: 1-Azabicyclo[2.2.2]octane,4-bromo-
• CAS No: 2181-19-3
• MF: C₇H₁₂BrN
• MW: 190.080881118774
• CID: 288544
• PubChem ID: 137470
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octane,4-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane,4-bromo-
• 4-bromo-1-azabicyclo[2.2.2]octane
• 4-Bromo-1-azabicyclo(2.2.2)octane
• 2181-19-3
• DTXSID70176226
• 4-bromoquinucli-dine
• SCHEMBL7778993

• Inchi： 1S/C7H12BrN/c8-7-1-4-9(5-2-7)6-3-7/h1-6H2
• InChI Key： ZUEBXWFONILVTP-UHFFFAOYSA-N
• SMILES： BrC12CCN(CC1)CC2

Computed Properties

• Exact Mass: 189.01536
• Monoisotopic Mass: 189.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 201°Cat760mmHg
• Flash Point: 75.4°C
• Refractive Index: 1.573
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines